Cas no 2137835-22-2 (5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde)

• Product Name: 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde
• CAS No: 2137835-22-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 5609112
• PubChem ID: 165606949
• Update Time: 2025-06-14

5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[4-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]furan-2-carbaldehyde
• EN300-840902
• 2137835-22-2
• 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde

• Inchi： 1S/C10H8F2N2O2/c1-14-4-7(10(11)12)9(13-14)8-3-2-6(5-15)16-8/h2-5,10H,1H3
• InChI Key： BJHAAGVWNKLGPU-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)N=C1C1=CC=C(C=O)O1)F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48Ų

Additional information on 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde

Recent Advances in the Study of 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde (CAS: 2137835-22-2)

The compound 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde (CAS: 2137835-22-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic aldehyde, characterized by its unique pyrazole-furan scaffold, exhibits promising biological activities, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a valuable candidate for further investigation.

One of the key areas of research has focused on the synthetic routes to produce 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of the process. The study also highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability, making it a more viable candidate for in vivo studies.

In addition to its synthetic advancements, the biological activity of 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde has been a focal point of recent research. Preliminary in vitro assays have demonstrated its inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2024 preprint from BioRxiv reported that the compound exhibited nanomolar potency against a subset of tyrosine kinases, suggesting its potential as a lead compound for targeted cancer therapies. Further mechanistic studies are underway to elucidate its binding modes and selectivity profiles.

The pharmacological potential of this compound extends beyond kinase inhibition. A recent collaborative study between academic and industrial researchers explored its application as a modulator of G-protein-coupled receptors (GPCRs). The findings, published in Nature Chemical Biology, revealed that 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde could selectively activate certain GPCR subtypes, opening new avenues for the treatment of neurological disorders. This discovery underscores the versatility of the compound and its relevance to multiple therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of 5-4-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylfuran-2-carbaldehyde. Issues such as off-target effects, pharmacokinetic variability, and scalability of synthesis need to be addressed in future studies. However, the compound's unique structural features and broad biological activity profile make it a compelling subject for ongoing research. As the field advances, it is anticipated that further optimization and validation will solidify its position in the pipeline of novel therapeutic agents.